3-(4-Ethoxyphenyl)-1-(furan-2-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea

• IUPAC Name: 3-(4-ethoxyphenyl)-1-(furan-2-ylmethyl)-1-(2-thiophen-2-ylethyl)urea
• InChI: InChI=1S/C20H22N2O3S/c1-2-24-17-9-7-16(8-10-17)21-20(23)22(15-18-5-3-13-25-18)12-11-19-6-4-14-26-19/h3-10,13-14H,2,11-12,15H2,1H3,(H,21,23)
• InChI Key: PSXSMPVGQCLAQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N(CCC2=CC=CS2)CC3=CC=CO3
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol
• CAS No.: 1396793-41-1

Description

3-(4-Ethoxyphenyl)-1-(furan-2-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea is a useful research compound. Its molecular formula is C20H22N2O3S and its molecular weight is 370.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Derivatives

  A study on the synthesis of novel pyridine and naphthyridine derivatives highlighted the reactivity of compounds structurally related to our compound of interest. This research demonstrated the potential for creating a variety of heterocyclic compounds through reactions with arene diazonium salts and hydrazines, leading to pyrazolo[3,4-H][1,6]naphthyridine and pyrimido[4,5-H][1,6]naphthyridine derivatives (Abdelrazek et al., 2010).

• Crystal Structure Analysis

  The crystal structure of a compound closely related to our chemical of interest was elucidated, revealing specific molecular interactions such as C—H⋯O and C—H⋯π, which may inform on the potential binding and interaction mechanisms of similar compounds in biological systems (Badshah et al., 2008).

Pharmacological Applications

• Antimicrobial Activity

  A study on the synthesis, characterization, and antimicrobial activity of Schiff bases derived from 2-amino-4-(4-chlorophenyl) –n-(3-furan-2-ylmethyl carboxamido) thiophenes, which share a core structural motif with our compound, revealed promising antimicrobial properties against various pathogens. This suggests potential applications of our compound in developing new antimicrobial agents (Arora et al., 2013).

• Biochemical Evaluation

  Flexible 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas, bearing resemblance to the structural framework of our compound, were synthesized and assessed for antiacetylcholinesterase activity. This indicates a possible avenue for exploring our compound's utility in treating conditions like Alzheimer's disease, where acetylcholinesterase inhibitors play a therapeutic role (Vidaluc et al., 1995).